Cas no 2172122-97-1 (1-(6-ethoxypyridin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(6-ethoxypyridin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2172122-97-1
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5966870
• PubChem ID: 165522154
• Update Time: 2025-11-06

1-(6-ethoxypyridin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-ethoxypyridin-2-yl)azetidin-2-ylmethanamine
• [1-(6-ethoxypyridin-2-yl)azetidin-2-yl]methanamine
• 2172122-97-1
• EN300-1281298

• Inchi： 1S/C11H17N3O/c1-2-15-11-5-3-4-10(13-11)14-7-6-9(14)8-12/h3-5,9H,2,6-8,12H2,1H3
• InChI Key： RYYCRBZFVBLHIW-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=N1)N1CCC1CN

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.4Ų

Additional information on 1-(6-ethoxypyridin-2-yl)azetidin-2-ylmethanamine

Comprehensive Overview of 1-(6-Ethoxypyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172122-97-1)

1-(6-Ethoxypyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172122-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an ethoxypyridine moiety with an azetidine ring, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the synthesis of novel therapeutic agents.

The compound's chemical properties include a molecular weight of approximately 207.27 g/mol and a distinct solubility profile that varies with solvent polarity. Its 6-ethoxypyridine component contributes to its stability and reactivity, while the azetidin-2-ylmethanamine group enhances its versatility in synthetic chemistry. These characteristics make 1-(6-Ethoxypyridin-2-yl)azetidin-2-ylmethanamine a promising candidate for further exploration in medicinal chemistry and material science.

One of the most compelling aspects of 1-(6-Ethoxypyridin-2-yl)azetidin-2-ylmethanamine is its potential role in addressing current healthcare challenges. With the growing demand for innovative treatments for neurological disorders and chronic diseases, this compound's structural features align well with the development of small-molecule therapeutics. Its azetidine ring, in particular, is known to improve bioavailability and metabolic stability, which are critical factors in drug design.

In addition to its pharmaceutical applications, 1-(6-Ethoxypyridin-2-yl)azetidin-2-ylmethanamine is also being investigated for its use in agrochemicals and specialty chemicals. The compound's ability to act as a building block for more complex molecules makes it a valuable asset in industries focused on sustainable and efficient chemical processes. Researchers are exploring its potential in creating environmentally friendly pesticides and herbicides, aligning with the global push toward greener agricultural practices.

The synthesis of 1-(6-Ethoxypyridin-2-yl)azetidin-2-ylmethanamine involves multi-step organic reactions, often starting with readily available precursors like 2-amino-6-ethoxypyridine and azetidine derivatives. Advanced techniques such as catalytic hydrogenation and ring-closing metathesis are commonly employed to achieve high yields and purity. These methods are continuously optimized to meet the demands of industrial-scale production while minimizing environmental impact.

From a market perspective, the demand for 1-(6-Ethoxypyridin-2-yl)azetidin-2-ylmethanamine is expected to rise, driven by its applications in drug discovery and material science. Pharmaceutical companies and research institutions are actively seeking high-quality supplies of this compound to support their R&D efforts. Suppliers specializing in fine chemicals are responding by scaling up production and ensuring stringent quality control measures to meet industry standards.

For researchers and professionals working with 1-(6-Ethoxypyridin-2-yl)azetidin-2-ylmethanamine, understanding its spectroscopic properties is essential. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis are routinely used to characterize the compound and verify its purity. These analytical methods provide critical data for quality assurance and regulatory compliance, ensuring the compound's suitability for various applications.

In conclusion, 1-(6-Ethoxypyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172122-97-1) represents a fascinating area of study in modern chemistry. Its unique structural features, combined with its potential applications in pharmaceuticals and agrochemicals, make it a compound of significant interest. As research continues to uncover new uses and synthetic pathways, this molecule is poised to play a pivotal role in advancing scientific and industrial innovation.